6-ethyl-N-(3-morpholin-4-ylpropyl)-1-phenyl-3-(2-thienyl)-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(3-ethyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-3-27-23(29)22-19(14-20(32-22)16-8-6-5-7-9-16)26-24(27)31-15-21(28)25-17-10-12-18(13-11-17)30-4-2/h5-14H,3-4,15H2,1-2H3,(H,25,28)
• InChI Key: JPPUYSBFBQSNIA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)OCC
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol

Description

6-ethyl-N-(3-morpholin-4-ylpropyl)-1-phenyl-3-(2-thienyl)-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study demonstrated the synthesis of novel heterocyclic compounds based on thieno[3,2-c]pyrazole derivatives, aiming for antimicrobial evaluation. The synthesized compounds were screened against various microorganisms, including fungi and bacteria, showing moderate to high antimicrobial activity (H. M. Aly, 2016).

Heterocyclic Synthesis for Pharmacological Interest

• Research on the synthesis of substituted 1H-1-pyrrolylcarboxamides of pharmacological interest through acyl chlorides highlighted the generation of compounds for potential pharmacological applications. The synthesized carboxamides were characterized and identified, suggesting their significance in medicinal chemistry (A. Bijev, P. Prodanova, A. Nankov, 2003).

Corrosion Inhibition for Industrial Applications

• A research study developed new corrosion inhibitors based on pyranpyrazole derivatives for mild steel, useful in the industrial pickling process. The study combined experimental approaches with quantum chemical analysis to understand the inhibitors' efficiency and mechanism, providing insights into their application in corrosion protection (P. Dohare et al., 2017).

Synthesis and Biological Evaluation of Novel Derivatives

• Another study focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents. This research elucidates the process of generating new compounds and evaluating their potential therapeutic applications, demonstrating the intersection of synthetic chemistry and biological discovery (A. Rahmouni et al., 2016).